Cas no 15220-27-6 (Methyl, (2,4,5-trimethylphenyl)-)

• Product Name: Methyl, (2,4,5-trimethylphenyl)-
• CAS No: 15220-27-6
• MF: C₁₀H₁₃
• MW: 133.210222959518
• CID: 1329506
• PubChem ID: 101753983
• Update Time: 2025-04-20

Methyl, (2,4,5-trimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methyl, (2,4,5-trimethylphenyl)-
• NSC-6770
• NSC6770
• Duren
• 1,2,4,5-tetramethyl-benzene
• NCGC00259469-01
• CAS-95-93-2
• 1,2,4,5-Tetramethylbenzene; p-Xylene, 2,5-dimethyl- (7CI); 1,2,4,5-Tetramethylbenzene; Durene; Durol; NSC 6770
• 2,5-dimethyl-p-xylene
• MFCD00008528
• Z104473710
• CCRIS 8660
• WLN: 1R B1 D1 E1
• DB-038211
• DTXSID1029124
• T0714
• 181426CFYB
• 1,2,4,5-Tetramethylbenzene, 98%
• T0140
• CHEBI:38978
• UNII-181426CFYB
• (2,4,5-trimethylphenyl)methyl
• Q907919
• BIDD:ER0685
• LS-13806
• InChI=1/C10H14/c1-7-5-9(3)10(4)6-8(7)2/h5-6H,1-4H
• F0001-2285
• W-100151
• DURENE [MI]
• NCGC00257264-01
• 1,2,4,5-Tetramethylbenzene 10 microg/mL in Cyclohexane
• STL268879
• EN300-19396
• 1,2,4,5-TETRAMETHYLBENZENE
• Durol
• DTXCID309124
• NCIMech_000514
• 95-93-2
• NSC 6770
• 15220-27-6
• 1,2,4,5-tetramethyl benzene
• 1,2,4,5-TETRAMETHLYBENZENE
• NCGC00249135-01
• DTXSID901307890
• G77316
• 1,2,4,5-Tetramethylbenzene, Standard for quantitative NMR, TraceCERT(R)
• 1,2,4,5-TETRAMETHYLBENZENE (DURENE)
• NS00078869
• Benzene, 1,2,4,5-tetramethyl-
• CHEMBL1797134
• AKOS000119934
• p-Xylene, 2,5-dimethyl-
• AI3-25182
• EINECS 202-465-7
• Durene
• Tox21_201920
• Tox21_303511

• Inchi： 1S/C10H13/c1-7-5-9(3)10(4)6-8(7)2/h5-6H,1H2,2-4H3
• InChI Key： URJSCTLSDSIQTE-UHFFFAOYSA-N
• SMILES： C1(C)C=C(C)C([CH2])=CC=1C |^1:6|

Computed Properties

• Exact Mass: 133.101725415g/mol
• Monoisotopic Mass: 133.101725415g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives